1-Iodo-2-methyl-4-propoxybenzene

• Molecular Formula: C10H13IO
• Molecular Weight: 276.11 g/mol
• IUPAC Name: 1-iodo-2-methyl-4-propoxybenzene
• InChI: InChI=1S/C10H13IO/c1-3-6-12-9-4-5-10(11)8(2)7-9/h4-5,7H,3,6H2,1-2H3
• InChI Key: KLRSFZHQQFEBFH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC(=C(C=C1)I)C

Description

1-Iodo-2-methyl-4-propoxybenzene is a useful research compound. Its molecular formula is C10H13IO and its molecular weight is 276.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3.44 mL (45.8 mmol) 1-propanol are added to 3.42 g (30.5 mmol) KOtBu in 18 mL DMF at 0° C. After stirring the solution for 10 min at rt, 1.80 g (7.63 mmol) 4-fluoro-1-iodo-2-methylbenzene are added and the mixture is stirred at 80° C. for 3 h. The reaction is quenched by the addition of sat. aq. NH4Cl solution and extracted with EtOAc (2×). The combined organic layers are washed with sat. aq. NH4Cl solution and brine, dried over sodium sulphate and the solvent is removed in vacuo. The crude product is purified by column chromatography (silica gel, heptane/EtOAc 9/1).

Synthesis routes and methods II

Procedure details

3.44 mL (45.8 mmol) 1-propanol is added to an ice cold mixture of 3.42 g (30.5 mmol) KOtBu in 18 mL DMF. After stirring the mixture for 10 min 1.80 g (7.63 mmol) 4-fluoro-1-iodo-2-methylbenzene are added and the reaction mixture is stirred at 80° C. for 3 h. The reaction is quenched by the addition of a sat. aq. NH4Cl solution and extracted with EtOAc (2×). The combined organic layers are washed with sat. aq. NH4Cl solution and brine, dried with Na2SO4 and the solvent is removed in vacuo. The crude product is purified by column chromatography (silica gel, heptane/EtOAc 9/1).